Cas no 1156894-03-9 ((butan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine)

• Product Name: (butan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine
• CAS No: 1156894-03-9
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 5186515
• PubChem ID: 43663796
• Update Time: 2026-03-05

(butan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanamine, N-(1-methylpropyl)-
• (butan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine

• Inchi： 1S/C7H13N3S/c1-3-6(2)8-4-7-5-11-10-9-7/h5-6,8H,3-4H2,1-2H3
• InChI Key： YDCGWMQYIGCNID-UHFFFAOYSA-N
• SMILES： S1C=C(CNC(C)CC)N=N1

Additional information on (butan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine

The Compound CAS No. 1156894-03-9: (Butan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine

CAS No. 1156894-03-9 refers to the compound known as (Butan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine, a versatile organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its combination of a butan-2-yl group, a 1,2,3-thiadiazol ring, and a methylamine moiety, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug development.

The structure of (Butan-2-yl)(1,2,3-thiadiazol-4-yl)methylamine is notable for its thiadiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. Thiadiazoles are known for their stability and reactivity, making them popular in the synthesis of bioactive compounds. The presence of the butan-2-yl group adds flexibility to the molecule, enhancing its ability to interact with biological targets. Recent studies have highlighted the potential of thiadiazole-containing compounds in anti-inflammatory and anticancer drug discovery.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of more complex molecules. Researchers have utilized (Butan-2-yl)(1,2,3-thiadiazol-4-y)methylamine to construct bioactive agents with improved pharmacokinetic properties. For instance, studies published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's.

In addition to its role in drug development, this compound has also been explored for its potential in materials science. The thiadiazole moiety contributes to the molecule's ability to form stable coordination complexes with metal ions. Recent research has shown that such complexes can be used as catalysts in organic synthesis or as components in advanced materials like conductive polymers.

The synthesis of (Butan–N-butylethoxy carbonyl)amino group.

Despite its potential applications, further research is needed to fully understand the properties and capabilities of this compound. Ongoing studies aim to explore its stability under various conditions and its compatibility with different reaction pathways. Additionally, researchers are investigating methods to enhance the scalability of its synthesis for industrial applications.

In conclusion, CAS No. 1156894–N-butylethoxy carbonyl)amino group.